Cas no 96440-70-9 (1H-1,2,4-Triazole-1-acetic acid, 3-methyl-, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-1-acetic acid, 3-methyl-, ethyl ester
• CAS No: 96440-70-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 4359518
• PubChem ID: 59058948
• Update Time: 2025-04-24

1H-1,2,4-Triazole-1-acetic acid, 3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 3-methyl-, ethyl ester
• Ethyl 3-methyl-1H-1,2,4-triazole-1-acetate
• DTXSID101266745
• 96440-70-9
• Ethyl 2-(3-methyl-1H-1,2,4-triazol-1-yl)acetate
• SCHEMBL16770024

• Inchi： 1S/C7H11N3O2/c1-3-12-7(11)4-10-5-8-6(2)9-10/h5H,3-4H2,1-2H3
• InChI Key： MCKSRRDNCPEZDO-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C=NC(C)=N1

Computed Properties

• Exact Mass: 169.085126602Da
• Monoisotopic Mass: 169.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57Ų